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Abstract

Sodium perbromate (NaBrOa) is an inorganic salt composed of a sodium cation (Na*) and a
perbromate anion (BrOa™). As a compound featuring bromine in its highest oxidation state (+7),
it is a powerful oxidizing agent, though it exhibits significant kinetic stability. The synthesis of
the perbromate ion was a notable challenge in inorganic chemistry, achieved long after its
perchlorate and periodate analogs. This document provides a comprehensive overview of the
physicochemical properties of sodium perbromate, detailed experimental protocols for its
synthesis and characterization, and visual representations of its chemical behavior.

Core Physicochemical Properties

Sodium perbromate is a white, crystalline solid at room temperature.[1] It typically crystallizes
as a monohydrate (NaBrOa4-H20), which is monoclinic.[2][3] The anhydrous form possesses an
orthorhombic crystal structure.[4] Despite its strong thermodynamic oxidizing potential, it is
remarkably stable in dilute solutions under standard conditions.[2]

Quantitative Data Summary

The key quantitative physicochemical properties of sodium perbromate are summarized in the
tables below for easy reference and comparison.
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Table 1: General and Physical Properties

Property Value Source(s)
Molecular Formula NaBrOa [1][5][6]
Molecular Weight 166.89 g/mol [2][5]16][7]
Appearance White crystalline solid [1]
Density 2.57 g/cm?3 [31[41[6]
Melting Point 266°C (53.9_ ) with [41[6]
decomposition
Anhydrous:
Crystal System OrthorhombicMonohydrate: [3114]
Monoclinic
Table 2: Solubility Data
Solvent Temperature Solubility Source(s)
Water 20 °C (293 K) ~30 g /100 mL [4]
Water 80 °C (353 K) 75 g /100 mL [4]
Acetone Room Temp. Soluble [8]
Table 3: Thermodynamic Properties
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Property Value Source(s)
Standard Enthalpy of

_ -185 kJ/mol [4]
Formation (AH°f)
Standard Gibbs Free Energy

) -120 kJ/mol [4]

of Formation (AG®f)
Standard Molar Entropy (S°) 150 J/mol-K [4]
Molar Heat Capacity (Cp) 120 J/mol-K [4]

Table 4: Structural and Bonding Parameters (Perbromate lon, BrOa™)

Parameter Value Source(s)
Molecular Geometry Tetrahedral [2][3]

Br-O Bond Length ~1.601 A [2][3]
O-Br-O Bond Angle ~109.5° [3]

Br-O Bond Dissociation Energy  ~220 kJ/mol

[4]

Chemical Properties and Reactivity

Oxidizing Potential

Sodium perbromate is a potent oxidizing agent, characterized by a high standard reduction

potential for the BrO4~/BrOs~ couple at +1.853 V.[2] This makes it thermodynamically more

powerful than both perchlorate and periodate.[2] However, it is kinetically inert in many

situations, allowing for controlled oxidation reactions.[2] Its oxidizing strength is pH-dependent,

being more potent in acidic conditions.[2]

Thermal Decomposition

Upon heating, sodium perbromate undergoes decomposition. The anhydrous form melts with

decomposition at 266 °C, while other sources indicate decomposition occurs above 381°C,

yielding sodium bromate (NaBrOs) and oxygen gas (0O2).[2][4][6][9] The purity of the sample

can significantly influence the decomposition temperature.[2]
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Thermal decomposition of sodium perbromate.

Substitution Reactions

In aqueous solutions, sodium perbromate can participate in ion-exchange reactions. A
notable example is its reaction with silver nitrate (AgNO3), which results in the precipitation of
the sparingly soluble silver perbromate (AgBrQa), driving the reaction to completion.[2]

Precipitation of silver perbromate via substitution.

Experimental Protocols
Synthesis via Fluorine Oxidation of Sodium Bromate

This remains the primary laboratory method for producing significant quantities of sodium
perbromate.[4]
e Reaction: NaBrOs + F2 + 2 NaOH — NaBrOas + 2 NaF + H20[2][6]

o Methodology:

o Prepare a concentrated aqueous solution of sodium bromate (NaBrOs) and sodium
hydroxide (NaOH), typically around 1 M and 5 M, respectively.[10] The presence of solid
sodium bromate can improve yields.[10]

o Cool the alkaline bromate solution in an ice bath (0-5 °C).[4] The reaction vessel should be
made of a fluorine-resistant material like Teflon.

o Bubble fluorine gas (F2) slowly through the chilled solution. This must be performed in a
well-ventilated fume hood due to the high toxicity of fluorine and the potential for small
explosions in the vapor phase.[10]
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o Continue the fluorine addition until the solution becomes acidic.

o The resulting solution, containing ~0.2 M perbromate, is then concentrated by evaporation.
[10]

o Upon chilling the concentrated solution, sodium fluoride and unreacted sodium bromate
precipitate and can be removed by filtration or centrifugation.[10]

o Further purification of the sodium perbromate can be achieved by recrystallization from
water. The typical yield is 60-75%.[4]

Preparation

Prepare alkaline NaBrOs solution
(1M NaBrOs, 5M NaOH)

i \ Reaction

Bubble F2z gas through solution
(in fume hood)

Cool solution in ice bath (0-5 °C)

Purification

y

Concentrate solution by evaporation

'

Chill to precipitate NaF and NaBrOs

i

Filter or centrifuge to remove solids

i

Recrystallize NaBrOa4 from water
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Workflow for the synthesis of sodium perbromate.

Characterization Techniques

e lon Chromatography: An essential technique to quantify the purity of the synthesized
sodium perbromate and to detect and quantify anionic impurities, most notably residual
bromate (BrOs~).[2]

o Thermogravimetric Analysis (TGA): Used to determine the thermal stability and
decomposition profile of NaBrOa. The analysis involves heating a sample at a controlled rate
and measuring the change in mass as it decomposes, confirming the decomposition
temperature and products.[2]

e Raman Spectroscopy: This technique is used to confirm the identity and structure of the
perbromate ion. The tetrahedral BrOa~ ion exhibits characteristic vibrational modes, which
can be detected to verify the synthesis product.[2]

o X-ray Crystallography: Single-crystal X-ray diffraction is the definitive method for determining
the precise three-dimensional atomic structure, including bond lengths (e.g., Br-O at 1.601
A) and angles (O-Br-O at 109.5°), and confirming the crystal system (monoclinic for the
monohydrate).[3]

Safety and Handling

Sodium perbromate is a strong oxidizer. It must be handled with care, using appropriate
personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.
[2] It should be stored in a cool, dry place away from organic materials, reducing agents, and
combustible substances to prevent potentially explosive reactions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1264834#what-are-the-physicochemical-properties-
of-sodium-perbromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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